Cas no 887353-57-3 (N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE)

N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE structure
887353-57-3 structure
Product Name:N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE
CAS No:887353-57-3
MF:C14H21NO5
MW:283.320244550705
CID:827013
PubChem ID:3326907
Update Time:2025-07-18

N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE
    • tert-butyl N-[2-(5-hydroxy-2-methoxyphenoxy)ethyl]carbamate
    • 887353-57-3
    • A1-58142
    • tert-Butyl (2-(5-hydroxy-2-methoxyphenoxy)ethyl)carbamate
    • FT-0663524
    • DTXSID60391486
    • Inchi: 1S/C14H21NO5/c1-14(2,3)20-13(17)15-7-8-19-12-9-10(16)5-6-11(12)18-4/h5-6,9,16H,7-8H2,1-4H3,(H,15,17)
    • InChI Key: SXJBKMFXDGMUJG-UHFFFAOYSA-N
    • SMILES: O(C(NCCOC1C=C(C=CC=1OC)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 283.14200
  • Monoisotopic Mass: 283.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 73-75°C
  • Boiling Point: 451.5±35.0 °C at 760 mmHg
  • Flash Point: 226.9±25.9 °C
  • PSA: 80.51000
  • LogP: 2.50870
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE Security Information

N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B656503-10mg
N-t-Boc-2-(5-hydroxy-2-methoxyphenoxy)-ethylamine
887353-57-3
10mg
$ 150.00 2023-04-18
TRC
B656503-100mg
N-t-Boc-2-(5-hydroxy-2-methoxyphenoxy)-ethylamine
887353-57-3
100mg
$ 1171.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-212289-10 mg
N-t-Boc-2-(5-hydroxy-2-methoxyphenoxy)-ethylamine,
887353-57-3
10mg
¥2,256.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-212289-10mg
N-t-Boc-2-(5-hydroxy-2-methoxyphenoxy)-ethylamine,
887353-57-3
10mg
¥2256.00 2023-09-05

Additional information on N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE

Recent Advances in the Study of N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE (CAS: 887353-57-3)

N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE (CAS: 887353-57-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its BOC-protected amine and phenolic ether functionalities, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of neurodegenerative diseases and cancer treatment.

The structural features of N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE make it a versatile building block for the design of small-molecule inhibitors and modulators. Researchers have utilized this compound to develop derivatives that target key enzymes and receptors involved in disease pathways. For instance, its phenolic moiety has been shown to interact with oxidative stress-related proteins, suggesting potential applications in neuroprotection. Additionally, the BOC-protected amine group allows for further functionalization, enabling the synthesis of more complex molecules with enhanced biological activity.

Recent publications have highlighted the synthetic methodologies employed to produce N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE with high purity and yield. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been applied to optimize the reaction conditions, reducing the overall synthesis time and improving scalability. These advancements are critical for the compound's potential industrial applications, where large-scale production is often required.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For example, derivatives of N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE have exhibited inhibitory effects on specific kinases implicated in cancer cell proliferation. Furthermore, preliminary data suggest that these compounds may also possess anti-inflammatory properties, opening new avenues for therapeutic development. However, further research is needed to fully elucidate the mechanisms of action and to assess the safety and efficacy of these derivatives in clinical settings.

The pharmacokinetic and pharmacodynamic properties of N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE and its derivatives are currently under investigation. Early findings indicate favorable absorption and distribution profiles, although metabolic stability remains a challenge that requires optimization. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's bioavailability and target specificity.

In conclusion, N-T-BOC-2-(5-HYDROXY-2-METHOXYPHENOXY)-ETHYLAMINE (CAS: 887353-57-3) represents a valuable scaffold in medicinal chemistry with broad potential applications. Ongoing research aims to further explore its therapeutic potential, optimize its pharmacological properties, and translate these findings into clinically viable treatments. The compound's versatility and promising biological activity make it a focal point in the development of next-generation therapeutics for complex diseases.

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